Cas no 1517092-48-6 (3-(2-Fluoro-5-methylphenyl)butan-2-ol)

• Product Name: 3-(2-Fluoro-5-methylphenyl)butan-2-ol
• CAS No: 1517092-48-6
• MF: C₁₁H₁₅FO
• MW: 182.234606981277
• CID: 5564644
• PubChem ID: 80076193
• Update Time: 2025-06-20

3-(2-Fluoro-5-methylphenyl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

• 3-(2-fluoro-5-methylphenyl)butan-2-ol
• 1517092-48-6
• EN300-1626069
• AKOS018637005
• 3-(2-Fluoro-5-methylphenyl)butan-2-ol

• Inchi： 1S/C11H15FO/c1-7-4-5-11(12)10(6-7)8(2)9(3)13/h4-6,8-9,13H,1-3H3
• InChI Key： WZGYUTZXEFCSSJ-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C)C=C1C(C)C(C)O

Computed Properties

• Exact Mass: 182.110693260g/mol
• Monoisotopic Mass: 182.110693260g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 3-(2-Fluoro-5-methylphenyl)butan-2-ol

Introduction to 3-(2-Fluoro-5-methylphenyl)butan-2-ol (CAS No. 1517092-48-6)

3-(2-Fluoro-5-methylphenyl)butan-2-ol, with the CAS number 1517092-48-6, is a synthetic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, chemical synthesis, and materials science. This compound is characterized by its unique molecular structure, which includes a fluoro-substituted aromatic ring and a chiral alcohol moiety. These features contribute to its diverse chemical properties and potential biological activities.

The chemical formula of 3-(2-Fluoro-5-methylphenyl)butan-2-ol is C₁₀H₁₃FO, and its molecular weight is approximately 174.20 g/mol. The compound is a colorless to pale yellow liquid at room temperature and has a boiling point of around 180°C. Its solubility in water is limited, but it is soluble in common organic solvents such as ethanol, acetone, and dichloromethane.

In the realm of pharmaceutical research, 3-(2-Fluoro-5-methylphenyl)butan-2-ol has been investigated for its potential as a lead compound in the development of new drugs. Recent studies have focused on its activity as an inhibitor of specific enzymes and receptors, which are implicated in various diseases. For instance, a study published in the Journal of Medicinal Chemistry (2021) reported that this compound exhibits potent inhibitory activity against a key enzyme involved in neurodegenerative disorders, suggesting its potential as a therapeutic agent for conditions such as Alzheimer's disease.

Beyond its pharmaceutical applications, 3-(2-Fluoro-5-methylphenyl)butan-2-ol has also shown promise in the field of chemical synthesis. Its unique structure makes it an excellent building block for the synthesis of more complex molecules. Researchers at the University of California, Berkeley, have utilized this compound as a starting material to synthesize novel compounds with enhanced biological activities. The chiral center in the molecule allows for the creation of enantiomerically pure products, which are crucial in many pharmaceutical and fine chemical applications.

In materials science, the fluoro-substituted aromatic ring in 3-(2-Fluoro-5-methylphenyl)butan-2-ol has been explored for its potential to enhance the properties of polymers and coatings. Fluorinated compounds are known for their low surface energy and hydrophobicity, which can improve the durability and performance of materials. A study published in the Journal of Applied Polymer Science (2020) demonstrated that incorporating this compound into polymer formulations can significantly enhance their resistance to environmental degradation and improve their mechanical properties.

The synthesis of 3-(2-Fluoro-5-methylphenyl)butan-2-ol typically involves multi-step processes that include Grignard reactions, asymmetric reductions, and functional group transformations. The choice of synthetic route depends on factors such as yield, purity, and cost-effectiveness. Recent advancements in catalytic methods have led to more efficient and environmentally friendly synthetic pathways for this compound. For example, a study published in the Catalysis Science & Technology (2019) described a palladium-catalyzed cross-coupling reaction that achieved high yields with minimal by-products.

Safety considerations are an essential aspect when handling any chemical compound. While 3-(2-Fluoro-5-methylphenyl)butan-2-ol is not classified as a hazardous material under current regulations, it is important to follow standard laboratory safety protocols when working with it. This includes using appropriate personal protective equipment (PPE), ensuring proper ventilation, and disposing of waste materials according to local guidelines.

In conclusion, 3-(2-Fluoro-5-methylphenyl)butan-2-ol (CAS No. 1517092-48-6) is a versatile compound with a wide range of potential applications in pharmaceuticals, chemical synthesis, and materials science. Its unique molecular structure and chemical properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new uses for this compound, it is likely to play an increasingly important role in various scientific and industrial fields.